songbaisine
songbaisine
Brand Name:
Vulcanchem
CAS No.:
142631-45-6
VCID:
VC0140386
InChI:
InChI=1S/C27H41NO3/c1-14-11-21-24(28-13-14)16(3)27(31-21)10-8-19-20-6-5-17-12-18(29)7-9-26(17,4)23(20)25(30)22(19)15(27)2/h14,16-21,23-24,28-29H,5-13H2,1-4H3/t14-,16-,17-,18-,19-,20-,21-,23+,24-,26-,27+/m0/s1
SMILES:
CC1CC2C(C(C3(O2)CCC4C5CCC6CC(CCC6(C5C(=O)C4=C3C)C)O)C)NC1
Molecular Formula:
C27H41NO3
Molecular Weight:
427.6 g/mol
songbaisine
CAS No.: 142631-45-6
Main Products
VCID: VC0140386
Molecular Formula: C27H41NO3
Molecular Weight: 427.6 g/mol
| CAS No. | 142631-45-6 |
|---|---|
| Product Name | songbaisine |
| Molecular Formula | C27H41NO3 |
| Molecular Weight | 427.6 g/mol |
| IUPAC Name | (3S,3'S,3'aS,4aS,6'S,6aS,6bS,7'aS,9S,11aS,11bS)-3-hydroxy-3',6',10,11b-tetramethylspiro[1,2,3,4,4a,5,6,6a,6b,7,8,11a-dodecahydrobenzo[a]fluorene-9,2'-3a,4,5,6,7,7a-hexahydro-3H-furo[3,2-b]pyridine]-11-one |
| Standard InChI | InChI=1S/C27H41NO3/c1-14-11-21-24(28-13-14)16(3)27(31-21)10-8-19-20-6-5-17-12-18(29)7-9-26(17,4)23(20)25(30)22(19)15(27)2/h14,16-21,23-24,28-29H,5-13H2,1-4H3/t14-,16-,17-,18-,19-,20-,21-,23+,24-,26-,27+/m0/s1 |
| Standard InChIKey | YQGYDJYDIWCHOB-SZKIHVIJSA-N |
| Isomeric SMILES | C[C@H]1C[C@H]2[C@H]([C@@H]([C@@]3(O2)CC[C@H]4[C@@H]5CC[C@H]6C[C@H](CC[C@@]6([C@H]5C(=O)C4=C3C)C)O)C)NC1 |
| SMILES | CC1CC2C(C(C3(O2)CCC4C5CCC6CC(CCC6(C5C(=O)C4=C3C)C)O)C)NC1 |
| Canonical SMILES | CC1CC2C(C(C3(O2)CCC4C5CCC6CC(CCC6(C5C(=O)C4=C3C)C)O)C)NC1 |
| Synonyms | songbaisine songbaisine A songbaisine B |
| PubChem Compound | 197469 |
| Last Modified | Nov 11 2021 |
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